Cas no 2225136-31-0 (tert-butyl N-(1-amino-2,3-dihydro-1H-inden-5-yl)methylcarbamate)

• Product Name: tert-butyl N-(1-amino-2,3-dihydro-1H-inden-5-yl)methylcarbamate
• CAS No: 2225136-31-0
• MF: C₁₅H₂₂N₂O₂
• MW: 262.347383975983
• CID: 6601494
• PubChem ID: 137963951
• Update Time: 2025-10-18

tert-butyl N-(1-amino-2,3-dihydro-1H-inden-5-yl)methylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-(1-amino-2,3-dihydro-1H-inden-5-yl)methylcarbamate
• tert-butyl N-[(1-amino-2,3-dihydro-1H-inden-5-yl)methyl]carbamate
• 2225136-31-0
• EN300-1608936

• Inchi： 1S/C15H22N2O2/c1-15(2,3)19-14(18)17-9-10-4-6-12-11(8-10)5-7-13(12)16/h4,6,8,13H,5,7,9,16H2,1-3H3,(H,17,18)
• InChI Key： BQIAHSJLYMRGNM-UHFFFAOYSA-N
• SMILES： O(C(NCC1C=CC2=C(C=1)CCC2N)=O)C(C)(C)C

Computed Properties

• Exact Mass: 262.168127949g/mol
• Monoisotopic Mass: 262.168127949g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 325
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 64.4Ų

Additional information on tert-butyl N-(1-amino-2,3-dihydro-1H-inden-5-yl)methylcarbamate

Introduction to tert-butyl N-(1-amino-2,3-dihydro-1H-inden-5-yl)methylcarbamate (CAS No. 2225136-31-0)

Tert-butyl N-(1-amino-2,3-dihydro-1H-inden-5-yl)methylcarbamate (CAS No. 2225136-31-0) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features and potential biological activities, holds promise for various therapeutic applications. In this comprehensive introduction, we will delve into the chemical structure, synthesis methods, biological properties, and recent research advancements related to this compound.

The chemical structure of tert-butyl N-(1-amino-2,3-dihydro-1H-inden-5-yl)methylcarbamate is notable for its indanone scaffold and the tert-butyl carbamate group. The indanone core is a bicyclic system consisting of a benzene ring fused to a cyclohexene ring. This structural motif is frequently found in bioactive molecules due to its ability to modulate various biological targets. The tert-butyl carbamate group, on the other hand, is known for its protective properties in amino acids and peptides, making it a valuable functional group in synthetic chemistry.

The synthesis of tert-butyl N-(1-amino-2,3-dihydro-1H-inden-5-yl)methylcarbamate typically involves multi-step procedures that ensure high yields and purity. One common approach is the reaction of 5-methylindanone with ammonia to form the corresponding amine, followed by the introduction of the tert-butyl carbamate group through a carbamation reaction. Recent advancements in synthetic methodologies have led to more efficient and environmentally friendly routes, such as the use of transition-metal catalysts and microwave-assisted synthesis techniques.

In terms of biological activity, tert-butyl N-(1-amino-2,3-dihydro-1H-inden-5-yl)methylcarbamate has been studied for its potential as a modulator of various receptors and enzymes. Research has shown that this compound exhibits significant activity against certain G protein-coupled receptors (GPCRs), which are key targets in drug discovery for conditions such as cardiovascular diseases and neurological disorders. Additionally, studies have explored its effects on ion channels and enzymes involved in signal transduction pathways.

One of the most promising applications of tert-butyl N-(1-amino-2,3-dihydro-1H-inden-5-yl)methylcarbamate is in the treatment of neurodegenerative diseases. Preclinical studies have demonstrated that this compound can cross the blood-brain barrier and exert neuroprotective effects by reducing oxidative stress and inflammation. These findings have sparked interest in further investigating its potential as a therapeutic agent for conditions such as Alzheimer's disease and Parkinson's disease.

Clinical trials are currently underway to evaluate the safety and efficacy of tert-butyl N-(1-amino-2,3-dihydro-1H-inden-5-yl)methylcarbamate in human subjects. Early results from phase I trials have shown promising outcomes with regard to tolerability and pharmacokinetic properties. However, more extensive studies are needed to fully understand its therapeutic potential and any potential side effects.

Beyond its direct therapeutic applications, tert-butyl N-(1-amino-2,3-dihydro-1H-inden-5-yl)methylcarbamate has also been utilized as a tool compound in chemical biology research. Its ability to selectively modulate specific biological targets makes it a valuable reagent for probing cellular processes and signaling pathways. Researchers have used this compound to gain insights into the mechanisms underlying various diseases and to identify new therapeutic targets.

In conclusion, tert-butyl N-(1-amino-2,3-dihydro-1H-inden-5-yl)methylcarbamate (CAS No. 2225136-31-0) is a multifaceted compound with significant potential in both basic research and pharmaceutical development. Its unique chemical structure and biological activities make it an intriguing candidate for further investigation. As research continues to advance, it is likely that new applications and insights will emerge, further solidifying its importance in the field of medicinal chemistry.